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Compound of Interest

Compound Name: Impurity C of Calcitriol

Cat. No.: B15542563 Get Quote

Researchers and drug development professionals handling Calcitriol Impurity C must adhere to

stringent disposal protocols to ensure personnel safety and environmental protection. This

highly potent, pharmacologically active compound necessitates its treatment as hazardous

waste, following all applicable local, state, and federal regulations.[1] Improper disposal can

lead to significant health risks and environmental contamination.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Calcitriol Impurity C is

fundamental to safe handling and disposal.
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Property Value

Chemical Name

(4aR,6aR,7R,9aR,11S)-11-((3S,5R)-3,5-

Dihydroxy-2-methylcyclohex-1-en-1-yl)-7-((R)-6-

hydroxy-6-methylheptan-2-yl)-6a-methyl-2-

phenyl-4a,6,6a,7,8,9,9a,11-octahydro-1H,5H-

cyclopenta[f][1][2][3]triazolo[1,2-a]cinnoline-

1,3(2H)-dione[4]

Synonyms Triazoline adduct of pre-calcitriol[4]

Molecular Formula C35H49N3O5[2][4]

Molecular Weight 591.78[2][4]

CAS Number 86307-44-0[2][4]

Appearance White crystalline powder[1]

Solubility
Soluble in organic solvents, relatively insoluble

in water[1]

Stability
Air and light sensitive. Heat and light accelerate

decomposition.[1]

Hazard Identification and Safety Precautions
Calcitriol Impurity C is classified with the following hazards:

Acute toxicity, oral (Category 4): Harmful if swallowed.[2]

Skin corrosion/irritation (Category 2): Causes skin irritation.[2]

Serious eye damage/eye irritation (Category 2A): Causes serious eye irritation.[2]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3): May

cause respiratory irritation.[2]

Due to these hazards, appropriate personal protective equipment (PPE) must be worn at all

times when handling this compound. This includes a lab coat, safety goggles, and chemical-
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resistant gloves.[3] In cases of inadequate ventilation or when handling powders, respiratory

protection is essential.[3]

Step-by-Step Disposal Procedure
All waste containing Calcitriol Impurity C must be disposed of as hazardous waste.[1] The

following procedure outlines the necessary steps for proper disposal:

1. Waste Segregation and Collection:

Solid Waste:

This includes expired or unwanted solid Calcitriol Impurity C, as well as contaminated

items like weighing paper, pipette tips, and vials.[1]

Carefully place all solid waste into a designated, puncture-resistant container with a

secure lid.[1]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Calcitriol Impurity C".[1]

Liquid Waste:

This includes solutions containing Calcitriol Impurity C and contaminated solvents.[1]

Collect all liquid waste in a designated, leak-proof, and sealable container.[1]

The container must be clearly labeled as "Hazardous Waste" and include the chemical

name "Calcitriol Impurity C" and the approximate concentration.[1]

Crucially, DO NOT allow wash water from cleaning equipment to enter drains.[1][3] All

wash water must be collected and treated as hazardous waste.[1][3]

2. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated hazardous waste accumulation area.[1]
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Ensure the storage area is away from incompatible materials, such as oxidizing agents.[1]

3. Disposal:

Arrange for the collection and disposal of the hazardous waste by a licensed environmental

waste management company.

Disposal must be handled in strict accordance with all applicable local, state, and federal

regulations.[1][3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to prevent exposure and

environmental contamination.

Evacuate and Secure the Area: Clear the area of all personnel and restrict access.

Wear Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

necessary personal protective equipment, including respiratory protection.

Contain the Spill:

For solid spills, dampen the material with water to prevent it from becoming airborne.[1]

Carefully sweep or vacuum the spilled material into a hazardous waste container.[3] If a

vacuum is used, it must be fitted with a HEPA filter.[1][3]

Decontaminate the Area:

Thoroughly clean the spill area with a suitable detergent or solvent.[3]

Collect all cleaning materials as hazardous waste.[3]

Properly Dispose of Waste: All materials used to clean the spill must be placed in the

designated hazardous waste container for Calcitriol Impurity C.

Disposal Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_MC_1080_d4_Calcitriol_d4.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_MC_1080_d4_Calcitriol_d4.pdf
https://datasheets.scbt.com/sc-200419.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_MC_1080_d4_Calcitriol_d4.pdf
https://datasheets.scbt.com/sc-200419.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_MC_1080_d4_Calcitriol_d4.pdf
https://datasheets.scbt.com/sc-200419.pdf
https://datasheets.scbt.com/sc-200419.pdf
https://datasheets.scbt.com/sc-200419.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Calcitriol Impurity C.

Calcitriol Impurity C Disposal Workflow

Waste Generation

Collection & Labeling

Interim Storage

Final Disposal

Solid Waste (Expired chemical, contaminated labware)

Place in Puncture-Resistant Container

Liquid Waste (Solutions, contaminated solvents, wash water)

Place in Leak-Proof Container

Label as 'Hazardous Waste' with Chemical Name & Concentration

Store in Secure, Ventilated Hazardous Waste Area

Arrange for Professional Hazardous Waste Disposal

Ensure Compliance with All Regulations
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Caption: Workflow for the safe disposal of Calcitriol Impurity C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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